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Compound of Interest

Compound Name: 2-Ethyloxolan-3-amine

Cat. No.: B15265810 Get Quote

Disclaimer: Information regarding the safety and handling of "2-Ethyloxolan-3-amine" (CAS

No. 1500657-23-7) is not readily available in published literature or safety data sheets. This

guide has been compiled using data from structurally similar compounds, primarily "3-

aminotetrahydrofuran" and other alkyl-substituted 3-aminotetrahydrofurans. The provided

guidelines should be considered as general recommendations and should be supplemented by

a thorough risk assessment before handling this compound.

Introduction
This technical guide provides a comprehensive overview of the recommended safety and

handling procedures for 2-Ethyloxolan-3-amine, a heterocyclic amine of interest to

researchers, scientists, and drug development professionals. Due to the limited availability of

data for this specific compound, this guide extrapolates information from closely related

analogs to provide a preliminary framework for safe laboratory practices.

Hazard Identification and Classification
Based on data from analogous compounds like 3-aminotetrahydrofuran, 2-Ethyloxolan-3-
amine is anticipated to possess the following hazards.

GHS Hazard Classification (Predicted)
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Hazard Class Category

Flammable Liquids 3

Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 1

GHS Label Elements (Predicted)
Pictograms:

alt text

Signal Word: Danger

Hazard Statements:

H226: Flammable liquid and vapor.[1][2]

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H318: Causes serious eye damage.[1][2]

Precautionary Statements:

Prevention:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[1][2]

P233: Keep container tightly closed.[1][2]

P240: Ground and bond container and receiving equipment.

P241: Use explosion-proof electrical/ventilating/lighting equipment.
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P242: Use non-sparking tools.

P243: Take action to prevent static discharges.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

Response:

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1][2]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower.[1][2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]

P310: Immediately call a POISON CENTER or doctor/physician.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.

P370 + P378: In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.

Storage:

P403 + P235: Store in a well-ventilated place. Keep cool.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.
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Physical and Chemical Properties
Quantitative data for 2-Ethyloxolan-3-amine is not available. The following table summarizes

the physical and chemical properties of the related compound, 3-aminotetrahydrofuran.

Property Value (for 3-aminotetrahydrofuran)

Molecular Formula C4H9NO

Molecular Weight 87.12 g/mol [1][3]

Appearance Liquid

Density 1.012 g/mL at 25 °C[1]

Boiling Point Not available

Melting Point Not available

Flash Point 48.9 °C (120.0 °F)[1][2]

Refractive Index n20/D 1.458[1]

Solubility Soluble in water.

Handling and Storage
Safe handling and storage are crucial to minimize risks when working with amine compounds.

[4][5]

Handling
Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Use non-sparking tools and take precautionary measures against static discharge.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.
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Storage
Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.[4]

Keep containers tightly closed when not in use.[4]

Store away from incompatible materials such as strong oxidizing agents, acids, and acid

chlorides.

Personal Protective Equipment (PPE)
Appropriate PPE should be worn at all times when handling this compound.[4]

Protection Type Recommendation

Eye/Face Protection Chemical safety goggles and/or a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and other protective clothing as

necessary.

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge is recommended if working

outside of a fume hood or if ventilation is

inadequate.

Experimental Protocols
Specific experimental protocols for the synthesis, purification, or analysis of 2-Ethyloxolan-3-
amine are not documented in publicly available literature. Researchers should adapt general

procedures for handling air- and moisture-sensitive heterocyclic amines. A generic workflow for

handling such a chemical is depicted below.
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General Laboratory Workflow for Handling 2-Ethyloxolan-3-amine

Preparation

Chemical Handling

Cleanup and Disposal

Risk Assessment

Don PPE

Prepare Fume Hood and Equipment

Retrieve from Storage

Weigh/Measure

Perform Reaction/Experiment

Quench Reaction (if necessary)

Segregate and Dispose of Waste

Decontaminate Glassware and Surfaces

End

Click to download full resolution via product page

Caption: General Laboratory Workflow for Handling 2-Ethyloxolan-3-amine.
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First-Aid Measures
In case of exposure, follow these first-aid measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate

medical attention.

In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Flammable liquid and vapor. Vapors may form

explosive mixtures with air. In case of fire, hazardous decomposition products such as

carbon oxides and nitrogen oxides may be formed.

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

Remove all sources of ignition.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Methods for Cleaning Up: Contain spillage, and then collect with a non-combustible

absorbent material, (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a

container for disposal according to local / national regulations.

Toxicological Information
Specific toxicological data for 2-Ethyloxolan-3-amine is not available. The information below is

based on the GHS classification of analogous compounds.

Acute Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: Causes serious eye damage.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.

Signaling Pathways and Biological Activity
There is no publicly available information on the signaling pathways or biological activities of 2-
Ethyloxolan-3-amine. A generalized logical diagram for initiating research on a novel

compound's biological activity is presented below.
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Logical Workflow for Investigating Biological Activity

Initial Screening

In Vitro Assays

In Vivo Studies

Literature Review (Analog Compounds)

In Silico Prediction (Toxicity, Activity)

Cell-Based Assays (e.g., Cytotoxicity, Proliferation)

Target-Based Assays (e.g., Enzyme Inhibition, Receptor Binding)

Animal Model Selection

Pharmacokinetics/Pharmacodynamics (PK/PD)

Efficacy Studies

Data Analysis and Conclusion

Click to download full resolution via product page

Caption: Logical Workflow for Investigating Biological Activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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